Cas no 111380-46-2 (1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole)
111380-46-2 structure
Product Name:1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole
CAS No:111380-46-2
MF:C13H11ClN2
MW:230.692841768265
CID:1099026
PubChem ID:14025308
Update Time:2025-04-20
1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole Chemical and Physical Properties
Names and Identifiers
-
- 1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole
- DB-354400
- SCHEMBL10548732
- 111380-46-2
-
- Inchi: 1S/C13H11ClN2/c1-8-7-15-13(14)11-9-5-3-4-6-10(9)16(2)12(8)11/h3-7H,1-2H3
- InChI Key: RGOKLNDDDDHNLG-UHFFFAOYSA-N
- SMILES: ClC1C2C3C=CC=CC=3N(C)C=2C(C)=CN=1
Computed Properties
- Exact Mass: 230.0610761g/mol
- Monoisotopic Mass: 230.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 17.8Ų
1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
111380-46-2 (1-chloro-4,5-dimethyl-5H-Pyrido[4,3-b]indole) Related Products
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